Cas no 66097-61-8 (1-Bromohexa-1,5-diyne)

• Product Name: 1-Bromohexa-1,5-diyne
• CAS No: 66097-61-8
• MF: C₆H₅Br
• MW: 157.007900953293
• CID: 2795263
• PubChem ID: 71369790
• Update Time: 2025-04-21

1-Bromohexa-1,5-diyne Chemical and Physical Properties

Names and Identifiers

• 66097-61-8
• 1-Bromohexa-1,5-diyne
• 1-bromo-1,5-hexadiyne
• DTXSID60792797
• DTXCID40743540

• Inchi： 1S/C6H5Br/c1-2-3-4-5-6-7/h1H,3-4H2
• InChI Key： FXVPAHVBBPUAKH-UHFFFAOYSA-N
• SMILES： BrC#CCCC#C

Computed Properties

• Exact Mass: 155.95746Da
• Monoisotopic Mass: 155.95746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų